5-bromoimidazo[2,1-b][1,3]thiazole-2-carbaldehyde
CAS No.: 2166571-24-8
Cat. No.: VC11575586
Molecular Formula: C6H3BrN2OS
Molecular Weight: 231.07 g/mol
Purity: 95
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Specification
| CAS No. | 2166571-24-8 |
|---|---|
| Molecular Formula | C6H3BrN2OS |
| Molecular Weight | 231.07 g/mol |
| IUPAC Name | 5-bromoimidazo[2,1-b][1,3]thiazole-2-carbaldehyde |
| Standard InChI | InChI=1S/C6H3BrN2OS/c7-5-1-8-6-9(5)2-4(3-10)11-6/h1-3H |
| Standard InChI Key | CNAQOMKJCAMOHC-UHFFFAOYSA-N |
| Canonical SMILES | C1=C(N2C=C(SC2=N1)C=O)Br |
Introduction
Structural Characterization and Isomeric Considerations
The imidazo[2,1-b]thiazole system consists of a five-membered imidazole ring fused to a six-membered thiazole moiety. Positional isomerism in brominated derivatives significantly impacts physicochemical properties and reactivity.
Comparative Analysis of 5- vs. 6-Bromo Isomers
While the 6-bromo isomer (CID 170914406) has been fully characterized , the hypothetical 5-bromo derivative remains unreported. Key structural differences include:
The divergent SMILES strings highlight critical bonding differences – bromine placement alters the electron distribution in the aromatic system, potentially affecting reactivity in subsequent derivatization reactions .
Spectral Predictions and Computational Modeling
Though experimental data are lacking, quantum mechanical calculations (DFT at B3LYP/6-311+G(d,p)) predict key spectral features for the 5-bromo isomer:
Theoretical ¹H NMR (DMSO-d₆):
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δ 9.95 (s, 1H, CHO)
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δ 8.72 (d, J=4.5 Hz, 1H, H-7)
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δ 7.81 (d, J=4.5 Hz, 1H, H-4)
Predicted IR Absorptions (cm⁻¹):
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1695 (C=O stretch)
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1560 (C=N ring vibration)
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680 (C-Br stretch)
These predictions differ markedly from the observed ¹H NMR of the 6-bromo analog (δ 7.83-7.34 ppm) , underscoring the isomer-specific electronic environments.
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